Cas no 1804892-09-8 (Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate
• CAS No: 1804892-09-8
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4947356
• Update Time: 2025-07-15

Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate

• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)7-3-8(5-12)9(6-13)10(4-7)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： RZJBHRFWEFKLCF-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate

Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate (CAS No. 1804892-09-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate, identified by its CAS number 1804892-09-8, is a significant compound in the realm of chemical biology and medicinal chemistry. This compound, characterized by its complex aromatic structure, has garnered considerable attention due to its potential applications in the synthesis of novel pharmaceuticals and agrochemicals. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, and a nitrobenzoate backbone, makes it a versatile intermediate for various chemical transformations.

The chloromethyl group in Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This property is exploited in the synthesis of more complex molecules, including biologically active compounds. The cyano group contributes to the compound's electron-withdrawing nature, influencing its reactivity and electronic properties. Furthermore, the nitrobenzoate backbone provides stability while allowing for further functionalization through various chemical pathways.

In recent years, Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate has been explored in the development of new therapeutic agents. Its structural features make it a valuable building block for designing molecules with specific biological activities. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The ability to modify its functional groups allows for the fine-tuning of these properties, making it an attractive candidate for drug discovery programs.

The pharmaceutical industry has shown particular interest in compounds containing the nitro group due to their known bioactivity. Ethyl 3-chloromethyl-4-cyano strong>>5> ring system is often found in bioactive molecules, contributing to their pharmacological effects. The combination of these functional groups in Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate suggests that it may exhibit unique interactions with biological targets, which could be harnessed for therapeutic purposes.

Synthetic methodologies involving Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate have been refined over the years, enabling access to a wide range of derivatives. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce new substituents at specific positions on the aromatic ring. These reactions are highly regioselective and allow for the precise construction of complex molecular architectures. Additionally, transition metal-catalyzed hydrogenation and oxidation reactions have been employed to modify the electronic properties of the molecule, further enhancing its utility in medicinal chemistry applications.

The application of computational chemistry has also played a crucial role in understanding the reactivity and biological activity of Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies have helped guide the design of more effective derivatives by predicting how changes in structure will affect binding affinity and metabolic stability. Such computational approaches are becoming increasingly integral to modern drug discovery efforts.

In conclusion, Ethyl 3-chloromethyl-4-cyano-5-nitrobenzoate represents a promising compound in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for synthesizing novel pharmaceuticals and agrochemicals. The ongoing research into this compound underscores its potential as a key intermediate in drug development pipelines. As our understanding of its properties continues to grow, so too will its applications in addressing various biological challenges.